Cas no 885699-91-2 (1-(1-methoxy-2-methylpropan-2-yl)piperazine)

1-(1-Methoxy-2-methylpropan-2-yl)piperazine is a specialized organic compound featuring a piperazine core substituted with a 1-methoxy-2-methylpropan-2-yl group. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methoxy and branched alkyl groups enhance solubility and reactivity, facilitating its use in nucleophilic substitution and condensation reactions. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its reactive nature. High-purity grades are available to meet stringent research and industrial requirements, ensuring reliability in applications such as drug discovery and fine chemical manufacturing.

1-(1-methoxy-2-methylpropan-2-yl)piperazine structure

885699-91-2 structure

Product Name:1-(1-methoxy-2-methylpropan-2-yl)piperazine

CAS No:885699-91-2

MF:C₉H₂₀N₂O

MW:172.267902374268

MDL:MFCD20684905

CID:3494329

PubChem ID:57420347

Update Time:2025-05-28

1-(1-methoxy-2-methylpropan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- PIPERAZINE, 1-(2-METHOXY-1,1-DIMETHYLETHYL)-
- 1-(1-Methoxy-2-methylpropan-2-yl)piperazine
- 1-(2-Methoxy-1,1-dimethylethyl)piperazine
- SCHEMBL1087122
- DTXSID101271615
- 885699-91-2
- DB-131363
- DTXCID701702202
- 857-172-2
- EN300-255651
- 1-(1-methoxy-2-methylpropan-2-yl)piperazine
- MDL： MFCD20684905
- Inchi： 1S/C9H20N2O/c1-9(2,8-12-3)11-6-4-10-5-7-11/h10H,4-8H2,1-3H3
- InChI Key： GXIKUKNOGCVDIN-UHFFFAOYSA-N
- SMILES： N1(C(C)(C)COC)CCNCC1

Computed Properties

Exact Mass: 172.157563266Da
Monoisotopic Mass: 172.157563266Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 24.5Å²

1-(1-methoxy-2-methylpropan-2-yl)piperazine Pricemore >>

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Enamine	EN300-255651-1.0g	1-(1-methoxy-2-methylpropan-2-yl)piperazine	885699-91-2	95%	1.0g	$1057.0	2024-06-19
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